Cas no 1261561-55-0 (6-Hydroxy-2-methyl-3-(4-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 6-Hydroxy-2-methyl-3-(4-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261561-55-0
• MF: C₁₃H₁₀F₃NO₂
• MW: 269.219213962555
• CID: 4920883
• Update Time: 2025-10-15

6-Hydroxy-2-methyl-3-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-2-methyl-3-(4-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C13H10F3NO2/c1-8-11(6-7-12(18)17-8)9-2-4-10(5-3-9)19-13(14,15)16/h2-7H,1H3,(H,17,18)
• InChI Key： WFVKIAGGJGESRX-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=CC(NC=1C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 418
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3

Additional information on 6-Hydroxy-2-methyl-3-(4-(trifluoromethoxy)phenyl)pyridine

Comprehensive Overview of 6-Hydroxy-2-methyl-3-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261561-55-0)

6-Hydroxy-2-methyl-3-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261561-55-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the pyridine derivative family, characterized by a hydroxyl group at the 6-position, a methyl group at the 2-position, and a 4-(trifluoromethoxy)phenyl substituent at the 3-position. This combination of functional groups makes it a promising candidate for drug discovery and material science applications.

Recent studies highlight the growing interest in trifluoromethoxy-containing compounds, as they often exhibit enhanced metabolic stability and bioavailability. Researchers are particularly intrigued by the potential of 6-Hydroxy-2-methyl-3-(4-(trifluoromethoxy)phenyl)pyridine to serve as a building block for novel kinase inhibitors or anti-inflammatory agents. Its CAS No. 1261561-55-0 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

From a synthetic perspective, the compound's pyridine core offers versatile reactivity, enabling modifications at multiple sites. The presence of the hydroxy group allows for further derivatization through etherification or esterification, while the methyl group provides steric control in reactions. These attributes make it valuable for constructing complex molecular architectures, a topic of high interest in AI-driven drug design and computational chemistry circles.

Environmental and sustainability concerns have also shaped discussions around such fluorinated compounds. The trifluoromethoxy moiety, while beneficial for lipophilicity, raises questions about biodegradability—a hotspot in green chemistry forums. Innovators are exploring catalytic methods to synthesize 6-Hydroxy-2-methyl-3-(4-(trifluoromethoxy)phenyl)pyridine with reduced waste, aligning with the Principles of Green Chemistry.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, techniques frequently queried by quality control professionals. Its stability under various pH conditions is another trending subtopic, especially for formulators developing oral dosage forms or topical applications.

In material science, the 4-(trifluoromethoxy)phenyl unit contributes to unique electronic properties, sparking investigations into organic semiconductors or liquid crystals. Patent databases reveal a surge in filings incorporating this scaffold, particularly for OLED technologies—a sector experiencing exponential growth.

For researchers sourcing CAS 1261561-55-0, purity thresholds (>98%) and scalable synthesis protocols dominate technical inquiries. Suppliers emphasizing cGMP compliance or structure-activity relationship (SAR) studies see higher engagement, reflecting industry priorities.

Emerging applications in proteolysis-targeting chimeras (PROTACs) further elevate the compound's profile. Its ability to anchor E3 ligase ligands while permitting linker diversification answers key challenges in targeted protein degradation strategies—a frontier in oncology research.